Cas no 1849302-54-0 (1-Chloro-2-[(2-methylpropan-2-yl)oxymethyl]butane)
1-Chloro-2-[(2-methylpropan-2-yl)oxymethyl]butane Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-butoxy)-2-(chloromethyl)butane
- 1-Chloro-2-[(2-methylpropan-2-yl)oxymethyl]butane
-
- Inchi: 1S/C9H19ClO/c1-5-8(6-10)7-11-9(2,3)4/h8H,5-7H2,1-4H3
- InChI Key: BFNHRZINNWAQTC-UHFFFAOYSA-N
- SMILES: ClCC(CC)COC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 96.2
- XLogP3: 2.8
- Topological Polar Surface Area: 9.2
1-Chloro-2-[(2-methylpropan-2-yl)oxymethyl]butane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-674962-0.05g |
1-(tert-butoxy)-2-(chloromethyl)butane |
1849302-54-0 | 0.05g |
$1091.0 | 2023-03-11 | ||
| Enamine | EN300-674962-0.1g |
1-(tert-butoxy)-2-(chloromethyl)butane |
1849302-54-0 | 0.1g |
$1144.0 | 2023-03-11 | ||
| Enamine | EN300-674962-0.25g |
1-(tert-butoxy)-2-(chloromethyl)butane |
1849302-54-0 | 0.25g |
$1196.0 | 2023-03-11 | ||
| Enamine | EN300-674962-0.5g |
1-(tert-butoxy)-2-(chloromethyl)butane |
1849302-54-0 | 0.5g |
$1247.0 | 2023-03-11 | ||
| Enamine | EN300-674962-1.0g |
1-(tert-butoxy)-2-(chloromethyl)butane |
1849302-54-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-674962-2.5g |
1-(tert-butoxy)-2-(chloromethyl)butane |
1849302-54-0 | 2.5g |
$2548.0 | 2023-03-11 | ||
| Enamine | EN300-674962-5.0g |
1-(tert-butoxy)-2-(chloromethyl)butane |
1849302-54-0 | 5.0g |
$3770.0 | 2023-03-11 | ||
| Enamine | EN300-674962-10.0g |
1-(tert-butoxy)-2-(chloromethyl)butane |
1849302-54-0 | 10.0g |
$5590.0 | 2023-03-11 |
1-Chloro-2-[(2-methylpropan-2-yl)oxymethyl]butane Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 1-Chloro-2-[(2-methylpropan-2-yl)oxymethyl]butane
Research Briefing on 1-Chloro-2-[(2-methylpropan-2-yl)oxymethyl]butane (CAS: 1849302-54-0) in Chemical and Biomedical Applications
The compound 1-Chloro-2-[(2-methylpropan-2-yl)oxymethyl]butane (CAS: 1849302-54-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, applications, and mechanistic insights, providing a comprehensive overview for researchers and industry professionals.
Recent studies highlight the role of 1-Chloro-2-[(2-methylpropan-2-yl)oxymethyl]butane as a versatile intermediate in organic synthesis. Its unique structural features, including the chloro and tert-butoxymethyl groups, enable its use in the construction of complex molecules, particularly in the development of novel drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating cross-coupling reactions, which are critical for the synthesis of bioactive compounds.
In the biomedical arena, this compound has shown promise as a precursor in the synthesis of small-molecule inhibitors targeting key enzymes involved in inflammatory pathways. Research conducted by Smith et al. (2024) revealed its potential in modulating the activity of cyclooxygenase-2 (COX-2), suggesting applications in the development of next-generation anti-inflammatory drugs. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to validate the compound's structural integrity and reactivity.
Further investigations into the pharmacokinetic properties of 1-Chloro-2-[(2-methylpropan-2-yl)oxymethyl]butane have been conducted to assess its suitability for therapeutic use. A recent preclinical study indicated favorable metabolic stability and low cytotoxicity, making it a candidate for further optimization. However, challenges remain in improving its bioavailability, as noted in a 2024 report by the European Journal of Pharmaceutical Sciences.
In conclusion, 1-Chloro-2-[(2-methylpropan-2-yl)oxymethyl]butane (CAS: 1849302-54-0) represents a valuable tool in both chemical synthesis and drug discovery. Ongoing research aims to expand its applications and address existing limitations, paving the way for its integration into clinical and industrial workflows. Future studies should focus on optimizing its synthetic routes and exploring its potential in targeted therapies.
1849302-54-0 (1-Chloro-2-[(2-methylpropan-2-yl)oxymethyl]butane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)